1,3-dimethyl-N-(morpholin-4-yl)-4-nitro-1H-pyrazole-5-carboxamide

• Molecular Formula: C10H15N5O4
• Molecular Weight: 269.26 g/mol
• IUPAC Name: 2,5-dimethyl-N-morpholin-4-yl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C10H15N5O4/c1-7-8(15(17)18)9(13(2)11-7)10(16)12-14-3-5-19-6-4-14/h3-6H2,1-2H3,(H,12,16)
• InChI Key: QAHUECXANJGAHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1[N+](=O)[O-])C(=O)NN2CCOCC2)C

Description

1,3-DIMETHYL-N~5~-MORPHOLINO-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE is a heterocyclic compound that belongs to the pyrazole family This compound is characterized by its unique structure, which includes a pyrazole ring substituted with methyl, morpholino, and nitro groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-DIMETHYL-N~5~-MORPHOLINO-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE typically involves the cyclocondensation of hydrazine derivatives with acetylenic ketones . The reaction is carried out under controlled conditions, often using a palladium-catalyzed four-component coupling reaction . This method is favored for its efficiency and the ability to produce high yields of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of resinous, nontoxic, thermally stable, and cost-effective catalysts such as Amberlyst-70 . This approach not only simplifies the reaction workup but also presents eco-friendly attributes, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

1,3-DIMETHYL-N~5~-MORPHOLINO-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Substitution: The morpholino group can be substituted with other nucleophiles.

Cyclization: The compound can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts, hydrazine derivatives, and acetylenic ketones . The reactions are typically carried out under ambient pressure and controlled temperatures to ensure high yields and purity of the products.

Major Products

The major products formed from these reactions include various substituted pyrazoles and complex heterocyclic compounds that exhibit significant biological and chemical properties .

Scientific Research Applications

1,3-DIMETHYL-N~5~-MORPHOLINO-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE has been extensively studied for its applications in:

Medicinal Chemistry: It is investigated for its potential as an antiviral, anticancer, and anti-inflammatory agent.

Material Science: The compound’s unique structure makes it suitable for the development of novel materials with specific electronic and optical properties.

Biological Research: It is used as a probe in various biochemical assays to study enzyme activities and molecular interactions.

Mechanism of Action

The mechanism of action of 1,3-DIMETHYL-N~5~-MORPHOLINO-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity . This inhibition can lead to various biological effects, such as the suppression of viral replication or the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

3,5-DIMETHYL-4-NITROPYRAZOLE: Similar in structure but lacks the morpholino group.

1,3-DIMETHYL-4-NITROPYRAZOLE: Another related compound with similar chemical properties.

Uniqueness

1,3-DIMETHYL-N~5~-MORPHOLINO-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE stands out due to the presence of the morpholino group, which enhances its solubility and bioavailability. This unique feature makes it more effective in certain applications compared to its analogs .